Cas no 71501-44-5 (1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride)

• Product Name: 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride
• CAS No: 71501-44-5
• MF: C₁₂H₁₂Cl₂O
• MW: 243.129081726074
• MDL: MFCD00044899
• CID: 574283
• PubChem ID: 2723774
• Update Time: 2025-10-30

1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonylchloride, 1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride
• 1-(4-chlorophenyl)cyclopentane-1-carbonyl chloride
• 1-(4-Chlorophenyl)cyclopentanecarbonyl chloride
• 1-(4-chlorophenyl)cyclopentane-1-carboxylic acid chloride
• RZHJJILZUKNEKM-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-1-cyclopentanecarbonylchloride, AldrichCPR
• UNII-8YJ7H6AM4J
• SCHEMBL1627734
• 8YJ7H6AM4J
• NS00037229
• 1-(4-Chlorophenyl)cyclopentanecarbonylchloride
• 1-(4-Chlorophenyl)-1-Cyclopentanecarbonylchloride
• DTXSID80221736
• MFCD00044899
• 71501-44-5
• Cyclopentanecarbonyl chloride, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyI)-1-cyclopentanecarbonyl chloride
• A923453
• EINECS 275-573-5
• AKOS015901983
• F2190-0121
• FT-0641353
• Cyclopentanecarbonylchloride,1-phenyl-
• VS-08641
• BBL028007
• STL373551
• DB-055539
• DTXCID10144227
• DB-300658

• MDL： MFCD00044899
• Inchi： 1S/C12H12Cl2O/c13-10-5-3-9(4-6-10)12(11(14)15)7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key： RZHJJILZUKNEKM-UHFFFAOYSA-N
• SMILES： ClC(C1(C2C=CC(=CC=2)Cl)CCCC1)=O

Computed Properties

• Exact Mass: 242.02700
• Monoisotopic Mass: 242.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1896 (rough estimate)
• Melting Point: No data available
• Boiling Point: 346.25°C (rough estimate)
• Flash Point: 126.3°C
• Refractive Index: 1.5545-1.5565
• PSA: 17.07000
• LogP: 3.91720
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride

Introduction to 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl Chloride (CAS No. 71501-44-5)

1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride (CAS No. 71501-44-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as (4-Chlorophenyl)(cyclopentyl)methanoyl chloride, is a chloroformate derivative with a unique structure that confers it with a range of valuable properties and applications.

The molecular formula of 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride is C₁₂H₁₂Cl₂O, and its molecular weight is approximately 233.13 g/mol. The compound features a cyclopentane ring attached to a chlorophenyl group and a carbonyl chloride functional group, which makes it highly reactive and suitable for various chemical transformations.

In recent years, the study of 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride has been enriched by advancements in synthetic methodologies and its application in drug discovery. One notable area of research involves the use of this compound as an intermediate in the synthesis of pharmaceuticals. For instance, it has been utilized in the development of novel anti-inflammatory agents and antiviral drugs due to its ability to form stable amide bonds with amines.

The reactivity of the carbonyl chloride group in 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride allows it to participate in nucleophilic acyl substitution reactions, making it an excellent reagent for the preparation of amides, esters, and other derivatives. This versatility has led to its widespread use in the synthesis of complex organic molecules and polymers.

In the context of pharmaceutical research, 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride has been explored for its potential in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The ability to form stable amide bonds with specific amino acids or peptides makes this compound an attractive candidate for prodrug design.

Beyond pharmaceutical applications, 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride has found utility in materials science. Its unique structure and reactivity have been leveraged in the synthesis of functional polymers and coatings. For example, it has been used to create polyurethane-based materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride has shown that it degrades rapidly under certain conditions, reducing its potential for long-term environmental accumulation. However, proper handling and disposal practices are still essential to minimize any adverse effects.

In conclusion, 1-(4-Chlorophenyl)-1-cyclopentanecarbonyl chloride (CAS No. 71501-44-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing these fields.